Cas no 408372-67-8 ([1,1'-Biphenyl]-3-carboxaldehyde, 4'-fluoro-2',4-dimethoxy-)

• Product Name: [1,1'-Biphenyl]-3-carboxaldehyde, 4'-fluoro-2',4-dimethoxy-
• CAS No: 408372-67-8
• MF: C₁₅H₁₃FO₃
• MW: 260.260328054428
• MDL: MFCD23713166
• CID: 3974953
• PubChem ID: 74891133
• Update Time: 2025-06-27

[1,1'-Biphenyl]-3-carboxaldehyde, 4'-fluoro-2',4-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carboxaldehyde, 4'-fluoro-2',4-dimethoxy-
• MFCD23713166
• E92733
• 4'-Fluoro-2',4-dimethoxy-[1,1'-biphenyl]-3-carbaldehyde
• 408372-67-8
• CS-0194601
• 5-(4-fluoro-2-methoxyphenyl)-2-methoxybenzaldehyde

• MDL： MFCD23713166
• Inchi： 1S/C15H13FO3/c1-18-14-6-3-10(7-11(14)9-17)13-5-4-12(16)8-15(13)19-2/h3-9H,1-2H3
• InChI Key： NYKMPVSCIMPULS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)OC)C1C=CC(=C(C=O)C=1)OC

Computed Properties

• Exact Mass: 260.08487243Da
• Monoisotopic Mass: 260.08487243Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.5Ų

Additional information on [1,1'-Biphenyl]-3-carboxaldehyde, 4'-fluoro-2',4-dimethoxy-

[1,1'-Biphenyl]-3-carboxaldehyde, 4'-fluoro-2',4-dimethoxy

[1,1'-Biphenyl]-3-carboxaldehyde, 4'-fluoro-2',4-dimethoxy is a highly specialized organic compound with the CAS Registry Number 408372-67-8. This compound belongs to the class of biphenyl derivatives, which are widely studied for their unique chemical properties and potential applications in various fields. The molecule consists of two phenyl rings connected by a single bond, with specific substituents that influence its reactivity and functionality. The presence of a carboxaldehyde group at position 3 on one ring and fluorine and methoxy groups at positions 4' and 2' on the other ring introduces a high degree of structural complexity and functional diversity.

The synthesis of [1,1'-biphenyl]-3-carboxaldehyde, 4'-fluoro-2',4-dimethoxy involves a series of carefully designed organic reactions. Researchers have employed methodologies such as Suzuki coupling, Friedel-Crafts alkylation, and oxidation reactions to construct the biphenyl framework. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency and selectivity of these processes. The compound's structure has been characterized using advanced spectroscopic techniques such as NMR, IR, and HRMS, ensuring its purity and structural integrity.

One of the most significant applications of [1,1'-biphenyl]-3-carboxaldehyde, 4'-fluoro-2',4-dimethoxy lies in its potential as a precursor for drug development. The compound's unique electronic properties make it an attractive candidate for designing bioactive molecules targeting various therapeutic areas. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anti-cancer activities. Recent research has focused on modifying the substituents to enhance bioavailability and reduce toxicity, paving the way for future clinical applications.

In addition to its role in pharmaceuticals, [1,1'-biphenyl]-3-carboxaldehyde, 4'-fluoro-2',4-dimethoxy has also found applications in materials science. Its ability to form stable coordination complexes with transition metals has made it a valuable component in the development of novel catalysts for industrial processes. Furthermore, the compound's photochemical properties have been explored for use in optoelectronic devices such as organic light-emitting diodes (OLEDs) and solar cells.

The environmental impact of [1,1'-biphenyl]-3-carboxaldehyde, 4'-fluoro-2',4-dimethoxy has also been a subject of recent studies. Researchers have investigated its biodegradability under various conditions and its potential toxicity to aquatic organisms. These findings are crucial for ensuring safe handling and disposal practices during its synthesis and application.

In conclusion, [1,1'-biphenyl]-3-carboxaldehyde, 4'-fluoro-2',4-dimethoxy is a versatile compound with immense potential across multiple disciplines. Its intricate structure provides a foundation for exploring new chemical reactions and developing innovative materials. As research continues to uncover its full capabilities, this compound is poised to play a pivotal role in advancing both scientific knowledge and practical applications.